Cas no 1245823-78-2 (4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline)

• Product Name: 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline
• CAS No: 1245823-78-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD18262371
• CID: 3160378
• PubChem ID: 50896802
• Update Time: 2025-06-10

4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-[(1-methyl-1H-pyrazol-5-yl)methoxy]aniline
• 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline
• 1245823-78-2
• VZB82378
• 4-[(2-methylpyrazol-3-yl)methoxy]aniline
• STL415007
• AKOS005169586
• 4-((1-Methyl-1H-pyrazol-5-yl)methoxy)aniline
• EN300-232573

• MDL： MFCD18262371
• Inchi： 1S/C11H13N3O/c1-14-10(6-7-13-14)8-15-11-4-2-9(12)3-5-11/h2-7H,8,12H2,1H3
• InChI Key： AQDVYFRVXGBJOB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1=CC=NN1C

Computed Properties

• Exact Mass: 203.105862047Da
• Monoisotopic Mass: 203.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline

4-(1-Methyl-1H-pyrazol-5-yl)methoxyaniline (CAS No. 1245823-78-2): A Comprehensive Overview

4-(1-Methyl-1H-pyrazol-5-yl)methoxyaniline (CAS No. 1245823-78-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, material science, and organic synthesis. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline.

Chemical Structure and Properties

4-(1-Methyl-1H-pyrazol-5-yl)methoxyaniline is an aromatic amine with a pyrazole substituent. The molecular formula of this compound is C₁₃H₁₆N₃O, and it has a molecular weight of approximately 230.29 g/mol. The compound features a methoxy group attached to the aniline ring and a methyl-substituted pyrazole moiety. These structural elements contribute to its unique chemical properties and reactivity.

The presence of the methoxy group enhances the solubility of the compound in polar solvents, making it suitable for various synthetic transformations. The pyrazole ring, known for its biological activity, imparts additional functional versatility to the molecule. The amine functionality provides opportunities for further derivatization and conjugation with other molecules.

Synthesis Methods

The synthesis of 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxyaniline with 1-methylpyrazole in the presence of a suitable coupling agent. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira couplings. These methods offer high yields and excellent functional group tolerance, making them particularly useful for the preparation of complex derivatives of 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline.

Biological Activities and Applications

4-(1-Methyl-1H-pyrazol-5-yl)methoxyaniline has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory effects, 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline has shown promise as an antioxidant agent. Studies have demonstrated that it can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a potential candidate for the treatment of oxidative stress-related diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline is currently being explored in various preclinical and clinical studies. Early-stage clinical trials have shown promising results in reducing inflammation and oxidative stress in patients with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound. Ongoing studies are focused on optimizing its bioavailability, stability, and safety profile to enhance its therapeutic efficacy.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in the development of novel derivatives of 4-(1-methyl-1H-pyrazol-5-yl)methoxyaniline. Recent studies have explored the modification of the pyrazole ring and the methoxy group to improve the compound's biological activity and selectivity.

A notable example is the synthesis of N-substituted derivatives that exhibit enhanced anti-inflammatory properties compared to the parent compound. These derivatives have shown improved potency in inhibiting pro-inflammatory cytokines and reducing oxidative stress in vitro and in vivo models.

Conclusion

4-(1-Methyl-1H-pyrazol-5-yl)methoxyaniline (CAS No. 1245823-78-2) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various synthetic transformations and biological studies. Ongoing research continues to uncover new derivatives with enhanced therapeutic potential, paving the way for future developments in drug discovery and material science.